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Compound of Interest

Compound Name: Benzoyl bromide

Cat. No.: B1216830

Introduction

Benzoyl bromide (C7HsBrO) is a highly reactive acyl bromide used extensively in organic
synthesis as a versatile benzoylating agent.[1][2] Its utility in the production of pharmaceuticals,
dyes, and other fine chemicals is significant. However, its high reactivity, particularly with water
and nucleophiles, presents considerable safety challenges. This technical guide provides a
comprehensive overview of the safety data, handling precautions, and emergency procedures
for benzoyl bromide, designed for researchers, scientists, and professionals in drug
development. Adherence to these protocols is critical to ensure a safe laboratory environment.

Hazard Identification and Classification

Benzoyl bromide is classified as a hazardous substance requiring stringent handling
protocols. It is corrosive, a lachrymator, and reacts violently with water.[3] The primary hazards
are severe skin burns, serious eye damage, and respiratory irritation.[4][5]

GHS Hazard Classification:
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage[4][5]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation[4]

Corrosive to Metals 1

H290: May be corrosive to

metals[5]

Supplementary Hazard:

Reacts violently with water[3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of benzoyl bromide is

essential for its safe handling and storage.
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Property

Value

Molecular Formula

C7HsBrOJ[3][6]

Molecular Weight 185.02 g/mol [1][3][6]

CAS Number 618-32-6[1][3][6]

Appearance Clear, light orange liquid[2][6]
Density 1.570 - 1.572 g/mL at 25 °C[1][3][6]
Melting Point -24 °C[6]

Boiling Point 218-219 °C (at 760 mmHg)[1][6]
Flash Point 89.7 °C - 90 °C (closed cup)[1][6]

Vapor Pressure

0.125 mmHg at 25 °CJ[6]

Refractive Index

n20/D 1.584 - 1.589[1][6]

Reacts violently with water; soluble in many

Solubility ;

organic solvents[3][7]
UN Number 3265[6]
Hazard Class 8[6]

Packing Group

lI[6]

Handling and Storage Protocols

Strict protocols must be followed to mitigate the risks associated with benzoyl bromide.

Experimental Protocol 3.1: Engineering Controls and
Personal Protective Equipment (PPE)

Objective: To establish a safe environment for handling benzoyl bromide by minimizing
exposure.

Methodology:
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» All manipulations of benzoyl bromide must be conducted within a certified chemical fume
hood to control vapor exposure.[3]

e An operational eyewash station and safety shower must be located in close proximity to the
workstation.[3]

» Personal Protective Equipment (PPE): The following PPE is mandatory:

o Eye/Face Protection: Wear chemical safety goggles and a full-face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber) and a lab
coat or chemical-resistant apron to prevent skin contact.[3]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Experimental Protocol 3.2: General Handling Procedures

Objective: To provide a standardized procedure for the safe transfer and use of benzoyl
bromide.

Methodology:

Before use, ensure all glassware and equipment are thoroughly dried to prevent violent
reactions.

» Handle the substance under an inert atmosphere, such as nitrogen or argon, to prevent
contact with atmospheric moisture.[3][6]

e Avoid breathing any mists, vapors, or spray.[3] Do not allow the chemical to come into
contact with eyes, skin, or clothing.[3]

o Keep the container away from heat, sparks, and open flames.[3]

» After handling, wash hands and any exposed skin thoroughly.[3]
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e Do not allow the product to come into contact with water.[3]

Experimental Protocol 3.3: Storage Procedures

Objective: To ensure the stable and safe long-term storage of benzoyl bromide.
Methodology:

o Store the material in a designated corrosives area.[3]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

e Protect the container from moisture and store locked up.[3]

» For optimal stability, store under an inert gas (nitrogen or argon) at a temperature of 2—8 °C.

[6]

» Store away from incompatible materials such as strong oxidizing agents, strong bases, and
alcohols.[3]

Emergency Procedures and First Aid

Immediate and appropriate response to an exposure or spill is critical.

Workflow 4.1: Benzoyl Bromide Spill Response

The following workflow outlines the necessary steps to be taken in the event of a spill.
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Immediate Actions Cleanup Protocol
A Don Full PPE ‘Cover with Inert, Dry Material Collectin a Sutable,
: A TE e i s - [P o . - -]

= L X RN
J Inhalation | | Skin Contact | | Eye Contact | | Ingestion L

1. Move to Fresh Air. 1. Immediately Remove Contaminated Clothing. 1. Rinse Cautiously with Water for >15 mins. 1. Rinse Mouth Thoroughly.
2. Keep at Rest. 2. Rinse Skin with Plenty of Water/Shower. 2. Remove Contact Lenses if Possible. 2. DO NOT Induce Vomiting.
3. Call for Imimediate Medical Attention. 3. Call for Imimediate Medical Attention. 3. Call for Immediate Medical Attention. 3. Call for Imimediate Medical Attention.

Benzoyl Bromide

Violent Reaction,
Forms HBr Gas

L & Incompatibl% Materials \‘

Water Strong Bases Alcohols Strong Oxidizing Agents

Exothermic Reaction \Exothermic Reaction Fire/Explosion Hazard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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